Cas no 149524-44-7 ((5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone)

• Product Name: (5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone
• CAS No: 149524-44-7
• Molecular Formula: C₁₀H₉N₄O₂F
• Molecular Weight: 236.20246
• CID: 65146
• PubChem ID: 11550435

(5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone Properties

Names and Identifiers

• (5R)-5-(Azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone
• 2-Oxazolidinone,5-(azidomethyl)-3-(3-fluorophenyl)-,(5R)-
• 5-(azidomethyl)-3-(3-fluorophenyl)-1,3-oxazolidin-2-one
• (5R)-5-(azidomethyl)-3-(3-fluorophenyl)-1,3-oxazolidin-2-one
• (R)-[3-(3-fluorophenyl)-2-oxo-5-oxazolidinyl]methyl azide
• 5-(azidomethyl)-3-(3-fluorophenyl)-2-oxazolidinone
• A808913
• ACMC-20dpeb
• AGN-PC-00BE9M
• 2-OXAZOLIDINONE, 5-(AZIDOMETHYL)-3-(3-FLUOROPHENYL)-, (5R)-
• 5-(azidomethyl)-3-(3-fluorophenyl)oxazolidin-2-one
• ZHNQSWZJBIOOHW-VIFPVBQESA-N
• AC-6407
• 149524-44-7
• BB 0261679
• AKOS015917606

• InChIKey： ZHNQSWZJBIOOHW-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H9FN4O2/c11-7-2-1-3-8(4-7)15-6-9(5-13-14-12)17-10(15)16/h1-4,9H,5-6H2
• SMILES： N(CC1OC(=O)N(C2C=CC=C(F)C=2)C1)=[N+]=[N-]

Computed Properties

• Exact Mass: 236.07100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 236.07095370g/mol
• Heavy Atom Count: 17
• Complexity: 345
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 43.9Ų

Experimental Properties

• LogP: 1.97896
• PSA: 79.29000
• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: No data avaiable
• Density: No data available